Cas no 110130-88-6 ((Z)-2-(Acetoxyimino)-2-(2-aminothiazol-4-yl)acetic acid)

• Product Name: (Z)-2-(Acetoxyimino)-2-(2-aminothiazol-4-yl)acetic acid
• CAS No: 110130-88-6
• MF: C₇H₇N₃O₄S
• MW: 229.213179826736
• CID: 136544
• PubChem ID: 11241673
• Update Time: 2025-04-19

(Z)-2-(Acetoxyimino)-2-(2-aminothiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(Acetoxyimino)-2-(2-aminothiazol-4-yl)acetic acid
• ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-ACETYLOXYIMINOACETIC ACID (ATAIA)
• (2E)-[(Acetyloxy)imino](2-amino-1,3-thiazol-4-yl)ethanoic acid
• (Z)-2-(2-AMINOTHIAZOL-4-YL)-2-ACETYLOXYIMINOACETIC ACID
• 4-THIAZOLEACETICACID,A-[(ACETYLOXY)IMINO]-2-AMINO
• ATAIA
• ATAIA:( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-ACETYLOXYIMINOACETIC ACID
• 4-THIAZOLEACETIC ACID, ALPHA-[(ACETYLOXY)IMINO]-2-AMINO-, (Z)-
• (Z)-2-(Acetoxyimino)-2-(2-aminothiazol-4-yl)aceticacid
• AKOS015900403
• (2Z)-2-acetyloxyimino-2-(2-amino-1,3-thiazol-4-yl)acetic Acid
• (2Z)-2-[(acetyloxy)imino]-2-(2-amino-1,3-thiazol-4-yl)acetic acid
• 110130-88-6
• SCHEMBL5847024
• ( Z )-2-(2-Aminothiazol-4-yl)-2-acetyloxyiminoacetic acid

• Inchi： 1S/C7H7N3O4S/c1-3(11)14-10-5(6(12)13)4-2-15-7(8)9-4/h2H,1H3,(H2,8,9)(H,12,13)/b10-5-
• InChI Key： OBRMMFBYPFFKFA-YHYXMXQVSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C)=O

Computed Properties

• Exact Mass: 229.01600
• Monoisotopic Mass: 229.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.11000
• LogP: 0.65830